Cas no 941916-90-1 (7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941916-90-1
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5947827
• Update Time: 2025-07-15

7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-[2-hydroxy-3-(3-methylphenoxy)propyl]-1,3-dimethyl-8-sulfanylidene-9H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7,8,9-tetrahydro-7-[2-hydroxy-3-(3-methylphenoxy)propyl]-1,3-dimethyl-8-thioxo-

• Inchi： 1S/C17H20N4O4S/c1-10-5-4-6-12(7-10)25-9-11(22)8-21-13-14(18-16(21)26)19(2)17(24)20(3)15(13)23/h4-7,11,22H,8-9H2,1-3H3,(H,18,26)
• InChI Key： GGFOSYRRIGHWPZ-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=CC(C)=C2)C2=C(N(C)C(=O)N(C)C2=O)NC1=S

Additional information on 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941916-90-1)

7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by the CAS number 941916-90-1, is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and features a unique structural arrangement that includes a hydroxy group, a methylphenyl ether moiety, and a sulfanyl substituent. These functional groups contribute to its diverse biological activities and therapeutic potential.

The chemical structure of 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by its purine core, which is a common scaffold in many biologically active molecules. The presence of the hydroxy group and the methylphenyl ether moiety imparts specific physicochemical properties that can influence its solubility, stability, and bioavailability. The sulfanyl group further enhances its reactivity and can play a crucial role in its interaction with biological targets.

Recent studies have highlighted the potential of 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health (NIH) have shown that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes within host cells.

The pharmacokinetic profile of 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been extensively studied to understand its behavior in vivo. Preclinical data indicate that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-2-hydroxy-3-(3-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2，6-dione in human subjects. Early phase I trials have demonstrated promising results in terms of tolerability and pharmacokinetic parameters. Phase II trials are planned to further assess its therapeutic potential in specific disease indications.

The synthetic route for producing 7-2-hydroxy--(methylphenoxy)propyl--dimethyl--sulfanyl--tetrahydro--purine--dione has been optimized to ensure high yield and purity. Key steps in the synthesis include the formation of the purine core through a series of condensation reactions followed by functional group modifications to introduce the hydroxy group and methylphenyl ether moiety. The final step involves the introduction of the sulfanyl group through a thiolation reaction.

In conclusion, 7--hydroxy--(methylphenoxy)propyl--dimethyl--sulfanyl--tetrahydro--purine--dione (CAS No. 941916–90–1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full range of applications and optimize its use in clinical settings.